Cas no 1797019-94-3 (7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone)

• Product Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone
• CAS No: 1797019-94-3
• MF: C₁₃H₁₃N₃OS
• MW: 259.326821088791
• CID: 5371258
• PubChem ID: 72719381
• Update Time: 2025-05-19

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone

• Inchi： 1S/C13H13N3OS/c1-9-4-12(18-7-9)13(17)16-3-2-11-10(6-16)5-14-8-15-11/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： AQWMAHSZEGZWSW-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)(C1SC=C(C)C=1)=O

Computed Properties

• Exact Mass: 259.07793322g/mol
• Monoisotopic Mass: 259.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone

Professional Introduction to Compound with CAS No. 1797019-94-3 and Product Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone

The compound with the CAS number 1797019-94-3 and the product name 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the pyrido[4,3-d]pyrimidine class, has garnered attention due to its unique structural features and potential biological activities. The presence of a thiophene ring and a methanone moiety in its structure suggests a high degree of molecular complexity, which may contribute to its interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating the pyrido[4,3-d]pyrimidine scaffold. This scaffold is known for its ability to modulate various biological pathways, making it a valuable candidate for the development of new therapeutic agents. The compound in question has been synthesized through a multi-step process that involves careful selection of reaction conditions and reagents to ensure high yield and purity. The synthesis pathway is designed to maximize the functional group compatibility, allowing for further derivatization if needed.

The structural features of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone make it an intriguing candidate for further investigation. The pyrido[4,3-d]pyrimidine core is flanked by a thiophene ring and a methanone group, which can potentially interact with biological targets in multiple ways. This molecular design suggests that the compound may exhibit properties such as enzyme inhibition or receptor binding affinity, which are critical for drug efficacy.

In the realm of medicinal chemistry, the development of new analogs based on known scaffolds is a common strategy to enhance pharmacological properties. The compound under discussion has been designed with this approach in mind. By incorporating a methylthiophenyl group at the 6-position of the pyrido[4,3-d]pyrimidine ring, researchers aim to introduce additional binding interactions with biological targets. This modification can potentially alter the compound's solubility, metabolic stability, and overall bioavailability.

One of the most exciting aspects of this compound is its potential application in treating various diseases. Current research indicates that molecules with similar structural motifs have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer pathways. The presence of the thiophene ring may enhance binding affinity to these targets by providing additional hydrogen bonding or hydrophobic interactions. Furthermore, the methanone group can serve as a pharmacophore that influences the compound's pharmacokinetic profile.

The synthesis of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone involves several key steps that have been optimized for efficiency and scalability. The initial step typically involves the formation of the pyrido[4,3-d]pyrimidine core through condensation reactions between appropriate precursors. Subsequent functionalization at the 6-position introduces the methylthiophenyl group through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are chosen for their ability to provide high selectivity and yield under mild conditions.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry (MS). These analyses confirm the molecular structure and purity of the compound before it is subjected to biological testing. Biological assays are designed to evaluate potential activities against various targets relevant to human health. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity or proliferation effects, and interaction studies with proteins or nucleic acids.

The potential therapeutic applications of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone are broad and exciting. Given its structural similarity to known bioactive compounds, it may have applications in treating conditions such as cancer, inflammation, or infectious diseases. For instance, its ability to modulate kinase activity could make it useful in developing treatments for solid tumors or hematological malignancies. Additionally, its interaction with other biological targets may open up avenues for treating inflammatory disorders or neurological conditions.

In conclusion,7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylthiophen-2-yl)methanone represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive molecule for medicinal chemists working on next-generation therapeutics. As research continues to uncover new applications for this class of compounds,1797019-94-3 may play a significant role in addressing unmet medical needs.